2-{[1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[1-(3,4-dimethylphenyl)tetrazol-5-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-4-26-17-9-6-15(7-10-17)20-18(25)12-27-19-21-22-23-24(19)16-8-5-13(2)14(3)11-16/h5-11H,4,12H2,1-3H3,(H,20,25)
• InChI Key: WNYWAMJUOXWGBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=NN2C3=CC(=C(C=C3)C)C
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol

Description

Synthesis Analysis

Synthesis of related tetrazole and acetamide derivatives often involves condensation reactions, Ullmann etherification, McMurry coupling, and acylation processes. For example, derivatives have been synthesized through carbodiimide condensation catalysis, offering a convenient method for preparing compounds with similar structural motifs (Yu et al., 2014). The synthesis pathways may involve complex reactions designed to incorporate specific functional groups, demonstrating the intricate strategies employed to assemble such molecules.

Molecular Structure Analysis

The molecular structure of compounds similar to the one is often confirmed using techniques like single-crystal X-ray diffraction, IR, 1H NMR, and elemental analyses. These methods provide detailed insights into the arrangement of atoms, the geometry of the molecule, and the presence of specific functional groups, highlighting the compound's molecular complexity (Duran & Demirayak, 2012). The structural confirmation through X-ray crystallography, in particular, reveals precise molecular dimensions and bonding patterns.